Cas no 133742-01-5 (1,2-Benzisothiazol-3(2H)-one, 2-(fluoromethyl)-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one, 2-(fluoromethyl)-, 1,1-dioxide
• CAS No: 133742-01-5
• MF: C₈H₆FNO₃S
• MW: 215.201544284821
• CID: 1238806

1,2-Benzisothiazol-3(2H)-one, 2-(fluoromethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(fluoromethyl)-, 1,1-dioxide

• Inchi： 1S/C8H6FNO3S/c9-5-10-8(11)6-3-1-2-4-7(6)14(10,12)13/h1-4H,5H2
• InChI Key： NNHUJSDCFVOHGR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CF

Computed Properties

• Exact Mass: 215.00528

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 381.8±44.0 °C(Predicted)
• PSA: 54.45
• pka: -18.02±0.20(Predicted)